Cas no 60748-07-4 (Gastrin-14)

• Product name: Gastrin-14
• CAS No: 60748-07-4
• MF: C₇₄H₉₉N₁₅O₂₆S
• MW: 1646.72776
• MDL: MFCD00133359
• CID: 515203
• PubChem ID: 57339539

Gastrin-14 Chemical and Physical Properties

Names and Identifiers

• Gastrin-14
• LEU-GLU-GLU-GLU-GLU-GLU-ALA-TYR-GLY-TRP-MET-ASP-PHE-NH2
• Mini Gastrin I human
• MINI-GASTRIN I
• Minigastrin I (human)
• Minigastrin I (human), HG-13
• HG-13
• Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp-Met-Asp-Phe
• 60748-07-4
• Gastrin-I-(4-17)
• BDBM82231
• 70706-59-1
• L-tryptophyl-L-leucyl-L-alpha-glutamyl-L-alpha-glutamyl-L-alpha-glutamyl-L-alpha-glutamyl-L-alpha-glutamyl-L-alanyl-L-tyrosylglycyl-L-tryptophyl-L-methionyl-L-alpha-aspartyl-L-phenylalanine
• CHEBI:75451
• Shg14NS
• EINECS 274-791-8
• Q27145320
• DTXSID301028769
• Gastrin 14
• H-LEU-GLU-GLU-GLU-GLU-GLU-ALA-TYR-GLY-TRP-LEU-ASP-PHE-NH2
• 21-34-Gastrin I (pig), 22-l-leucine-
• 22-34-Gastrin
• Gastrin (21-34)
• Gastrin tetradecapeptide
• GTPL8411

• MDL： MFCD00133359
• Inchi： InChI=1S/C85H109N17O27S/c1-43(2)34-62(101-75(119)52(86)37-47-40-88-53-16-10-8-14-50(47)53)83(127)97-59(26-31-71(113)114)81(125)96-58(25-30-70(111)112)80(124)95-57(24-29-69(109)110)79(123)94-56(23-28-68(107)108)78(122)93-55(22-27-67(105)106)77(121)91-44(3)74(118)100-63(36-46-18-20-49(103)21-19-46)76(120)90-42-66(104)92-64(38-48-41-89-54-17-11-9-15-51(48)54)84(128)98-60(32-33-130-4)82(126)102-65(39-72(115)116)85(129)99-61(73(87)117)35-45-12-6-5-7-13-45/h5-21,40-41,43-44,52,55-65,88-89,103H,22-39,42,86H2,1-4H3,(H2,87,117)(H,90,120)(H,91,121)(H,92,104)(H,93,122)(H,94,123)(H,95,124)(H,96,125)(H,97,127)(H,98,128)(H,99,129)(H,100,118)(H,101,119)(H,102,126)(H,105,106)(H,107,108)(H,109,110)(H,111,112)(H,113,114)(H,115,116)/t44-,52-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-/m0/s1
• InChI Key： SSBRJDBGIVUNDK-QOGDCIHTSA-N
• SMILES： CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)NC(C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCC(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)NC(CCSC)C(=O)NC(CC(=O)O)C(=O)NC(CC4=CC=CC=C4)C(=O)N)NC(=O)C(CC5=CNC6=CC=CC=C65)N

Computed Properties

• Exact Mass: 1627.70000
• Monoisotopic Mass: 1831.73995244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 130
• Rotatable Bond Count: 57
• Complexity: 3930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 748Ų

Experimental Properties

• PSA: 678.13000
• LogP: 3.16520

Gastrin-14 Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10-21